Cas no 2248301-85-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H-cyclopenta[c]furan-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H-cyclopenta[c]furan-1-carboxylate
• CAS No: 2248301-85-9
• MF: C₁₆H₁₁NO₅
• MW: 297.262244462967
• CID: 5914159
• PubChem ID: 165731343
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H-cyclopenta[c]furan-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248301-85-9
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H-cyclopenta[c]furan-1-carboxylate
• EN300-6514989

• Inchi： 1S/C16H11NO5/c18-14-11-5-1-2-6-12(11)15(19)17(14)22-16(20)13-10-7-3-4-9(10)8-21-13/h1-2,5-6,8H,3-4,7H2
• InChI Key： CDYOOALQQWFXIA-UHFFFAOYSA-N
• SMILES： O1C=C2C(=C1C(=O)ON1C(C3C=CC=CC=3C1=O)=O)CCC2

Computed Properties

• Exact Mass: 297.06372245g/mol
• Monoisotopic Mass: 297.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H-cyclopenta[c]furan-1-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H-cyclopenta[c]furan-1-carboxylate (CAS No. 2248301-85-9)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H-cyclopenta[c]furan-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2248301-85-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic compounds characterized by its fused ring system, which includes an isoindole moiety linked to a cyclopentafuran ring. The presence of a 1,3-dioxo functional group further enhances its chemical reactivity and potential biological activity.

The synthesis and characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H-cyclopenta[c]furan-1-carboxylate represent a testament to the advancements in organic synthesis methodologies. The construction of such intricate molecular frameworks requires meticulous planning and execution, often involving multi-step reactions that showcase the ingenuity of modern synthetic chemists. The compound’s unique structural features make it a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The isoindole and cyclopentafuran moieties are particularly noteworthy, as they have been implicated in various pharmacological effects. For instance, isoindole derivatives have shown promise as intermediates in the synthesis of bioactive molecules targeting neurological disorders, while cyclopentafuran-based structures have been explored for their anti-inflammatory and antimicrobial properties.

The 1,3-dioxo group in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H-cyclopenta[c]furan-1-carboxylate is particularly intriguing from a chemical perspective. This functional group can participate in various interactions with biological targets, including hydrogen bonding and electrostatic interactions. Such features are often exploited in the design of drugs to enhance binding affinity and selectivity. The compound’s potential as a scaffold for drug development lies in its ability to modulate multiple biological pathways simultaneously.

Recent studies have highlighted the importance of structural diversity in medicinal chemistry. The unique architecture of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H-cyclopenta[c]furan-1-carboxylate positions it as a valuable building block for generating novel pharmacophores. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers can rapidly assess the compound’s interactions with biological targets. These computational approaches have accelerated the discovery process by predicting binding affinities and identifying potential lead compounds.

The pharmaceutical industry has increasingly adopted innovative strategies to streamline drug development pipelines. The use of advanced synthetic techniques allows for the rapid assembly of complex molecules like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H-cyclopenta[c]furan-1-carboxylate, enabling researchers to explore a broader spectrum of chemical space. This has led to the identification of new therapeutic agents with improved efficacy and reduced side effects.

From a biochemical standpoint, 1 H NMR spectroscopy has been instrumental in elucidating the structure of this compound. The characteristic peaks observed in the NMR spectrum provide valuable insights into the connectivity and conformational preferences of the molecule. Similarly, mass spectrometry has confirmed the molecular weight and fragmentation patterns consistent with the proposed structure.

The potential applications of 1 H NMR spectroscopy extend beyond structural elucidation; it also plays a crucial role in monitoring reaction progress and optimizing synthetic pathways. By analyzing changes in peak positions and intensities, researchers can gain real-time feedback on reaction mechanisms and identify intermediates or byproducts.

Molecular modeling studies have further illuminated the structural features that contribute to the biological activity of this compound. By simulating interactions with target proteins, researchers can predict binding modes and optimize key pharmacophoric elements. These insights are invaluable for guiding experimental efforts aimed at improving potency and selectivity.

The integration of experimental data with computational predictions has revolutionized drug discovery by providing a more comprehensive understanding of molecular interactions. This synergistic approach allows for rapid iteration between synthesis and biological testing, accelerating the development of novel therapeutics.

The versatility of CAS No. 2248301 -85 -9 as a chemical intermediate underscores its significance in pharmaceutical research. Its ability to serve as a scaffold for generating structurally diverse derivatives opens up numerous possibilities for exploring new therapeutic modalities.

In conclusion, 1 ,3 -dioxo -2 ,3 -dihydro - 1 H - isoindol - 2 - yl 4 H ,5 H ,6 H - cyclopenta [ c ] furan - 1 - carboxylate ( CAS No .2248301859 ) represents an exciting frontier in medicinal chemistry . Its unique structural features , coupled with its potential biological activities , make it a compelling candidate for further investigation . As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals .